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Compound of Interest

Compound Name: Digallic Acid

Cat. No.: B1670570

Essential Safety and Handling Guide for Digallic
Acid
For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemicals is paramount. This guide provides essential, immediate safety and
logistical information for the proper management of Digallic Acid in a laboratory setting.

Personal Protective Equipment (PPE)

When handling Digallic Acid, particularly in solid form, adherence to recommended personal
protective equipment is crucial to minimize exposure and ensure personal safety. The following
table summarizes the required PPE.
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PPE Category Equipment Specification

Purpose

Safety goggles with side-

Eye Protection )
shields.[1]

Protects against dust particles

and splashes.

Protective gloves (material to
Hand Protection be specified by lab safety

protocols).

Prevents skin contact with the

chemical.

Impervious clothing, such as a

Body Protection
lab coat.[1]

Protects skin from accidental

spills and contamination.

. _ A suitable respirator should be
Respiratory Protection
worn.[1]

Prevents inhalation of fine dust
particles, especially when

handling the powder.

Operational Plan: Safe Handling and Storage

Proper operational procedures are critical to maintaining a safe laboratory environment when

working with Digallic Acid.

Handling:

Avoid the formation of dust and aerosols.[1]

Ensure adequate ventilation in the work area.[1]

Avoid contact with skin and eyes.[1]

Do not ingest or inhale the substance.[2]

Wash hands thoroughly after handling.[1][2]
Storage:
» Keep the container tightly sealed.[1]

e Store in a cool, dry, and well-ventilated area.
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e For long-term stability, store Digallic Acid as a solid at 4°C.[2]

Disposal Plan

The disposal of Digallic Acid and its containers must be conducted in accordance with all
prevailing local, state, and federal regulations.[1]

Waste Treatment:

o Neutralization: For acidic waste, neutralization is a common first step. Slowly add a suitable
base, such as sodium bicarbonate, to the acidic solution until a neutral pH (around 7) is
achieved.[3]

o Collection: Transfer the neutralized solution into a corrosion-resistant, leak-proof container.
o Labeling: Clearly label the container with its contents.

o Disposal: Dispose of the container through an approved hazardous waste disposal facility.
Do not pour down the drain.[1][4]

Container Disposal:
o Empty containers should be triple-rinsed with a suitable solvent.

e The rinsate should be collected and disposed of as hazardous waste.

Experimental Workflow for Safe Handling of Digallic
Acid

The following diagram illustrates the procedural workflow for the safe handling of Digallic Acid,
from initial preparation to final disposal.
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Workflow for safe handling of Digallic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1670570?utm_src=pdf-custom-synthesis
https://dcchemicals.com/msds/MSDS_DC76122.html
https://cdn.caymanchem.com/cdn/insert/21224.pdf
https://www.greenflow.com/blog/how-to-dispose-of-acid-safely-a-step-by-step-guide
https://bg.cpachem.com/msds?num=SB10290&dnl=sd_-_Gallic_acid_CAS_149-91-7_EC_205-749-9_%28SB10290%29_%28EU%29.pdf
https://www.benchchem.com/product/b1670570#personal-protective-equipment-for-handling-digallic-acid
https://www.benchchem.com/product/b1670570#personal-protective-equipment-for-handling-digallic-acid
https://www.benchchem.com/product/b1670570#personal-protective-equipment-for-handling-digallic-acid
https://www.benchchem.com/product/b1670570#personal-protective-equipment-for-handling-digallic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1670570?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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